Cas no 1804868-35-6 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol
• CAS No: 1804868-35-6
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4804369
• Update Time: 2025-10-29

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol

• Inchi： 1S/C8H7BrF2INO/c9-2-5-6(12)1-4(3-14)13-7(5)8(10)11/h1,8,14H,2-3H2
• InChI Key： SVQNRJUFNBUFMF-UHFFFAOYSA-N
• SMILES： IC1C=C(CO)N=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol

Recent Advances in the Study of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804868-35-6)

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804868-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromomethyl and iodopyridine moieties make it a valuable building block for cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, yielding a diverse array of biologically active derivatives.

In terms of biological activity, preliminary investigations have revealed that derivatives of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol exhibit promising inhibitory effects against various kinase targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The difluoromethyl group in particular was found to enhance metabolic stability and improve pharmacokinetic properties.

The mechanism of action for these derivatives appears to involve competitive inhibition at the ATP-binding site of target kinases. Molecular docking studies have provided insights into the structural requirements for optimal binding, with the iodopyridine moiety playing a crucial role in forming halogen bonds with key amino acid residues in the kinase domain. These findings have opened new avenues for the design of more selective kinase inhibitors.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol. A 2024 publication in Organic Process Research & Development described an improved two-step synthesis starting from commercially available 2,4-dihalopyridine precursors, achieving an overall yield of 68% with excellent purity. This development is particularly significant for scaling up production for preclinical studies.

Looking forward, researchers are exploring the potential of this compound scaffold in addressing emerging therapeutic challenges. Current investigations include its application in PROTAC (proteolysis targeting chimera) technology, where the bromomethyl group serves as an attachment point for E3 ligase ligands. Early results suggest that such conjugates may offer advantages in targeting previously "undruggable" proteins, potentially expanding the scope of targeted protein degradation therapies.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol represents a versatile and pharmacologically interesting scaffold with multiple applications in medicinal chemistry. The recent studies highlighted in this brief demonstrate its potential as both a synthetic intermediate and a pharmacophore in drug discovery. Further research is warranted to fully explore its therapeutic possibilities and optimize its physicochemical properties for clinical development.